N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H19FN2O3S/c19-15-5-3-14(4-6-15)13-18(22)20-16-7-9-17(10-8-16)21-11-1-2-12-25(21,23)24/h3-10H,1-2,11-13H2,(H,20,22)
• InChI Key: YXMSQMLFHDWUQF-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H19FN2O3S
• Molecular Weight: 362.4 g/mol

Description

N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-(4-fluorophenyl)acetamide, commonly known as DTTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DTTA is a synthetic molecule that belongs to the class of thiazolidinediones, which are known to have various biological activities.

Scientific Research Applications

Antitumor Activity

• Synthesis and Evaluation of Antitumor Activity : A study involving the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, including compounds with structures similar to the one , revealed considerable anticancer activity against some cancer cell lines. The potential antitumor activity was evaluated in vitro against approximately 60 human tumor cell lines derived from nine neoplastic diseases, highlighting the promise of these compounds in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Anti-inflammatory Activity

• Anti-inflammatory Derivatives : Research into the synthesis of novel derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide showed significant anti-inflammatory activity. This highlights the therapeutic potential of these compounds in addressing inflammatory conditions (Sunder & Maleraju, 2013).

Anticonvulsant Activity

• Indoline Derivatives for Anticonvulsant Evaluation : The study on indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide, including N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide, demonstrated significant anticonvulsant activity. This suggests potential applications in the development of new treatments for epilepsy and related seizure disorders (Nath et al., 2021).

Antimicrobial Activity

• Synthesis and Antibacterial Evaluation : The synthesis of N-phenylacetamide derivatives containing 4-arylthiazole moieties demonstrated promising in vitro antibacterial activities against several bacterial strains. This indicates potential applications in developing new antibacterial agents (Lu, Zhou, Wang, & Jin, 2020).